(2S,3S)-2-Amino-3-methyl-1-(1,3-thiazolidin-3-yl)pentan-1-one;(E)-but-2-enedioic acid
(2S,3S)-2-Amino-3-methyl-1-(1,3-thiazolidin-3-yl)pentan-1-one;(E)-but-2-enedioic acid
Brand Name:
Vulcanchem
CAS No.:
251572-86-8
VCID:
VC0049939
InChI:
InChI=1S/C9H18N2OS.C4H4O4/c1-3-7(2)8(10)9(12)11-4-5-13-6-11;5-3(6)1-2-4(7)8/h7-8H,3-6,10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t7-,8-;/m0./s1
SMILES:
CCC(C)C(C(=O)N1CCSC1)N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C9H18N2OS • 1/2C4H4O4
Molecular Weight:
318.39 g/mol
(2S,3S)-2-Amino-3-methyl-1-(1,3-thiazolidin-3-yl)pentan-1-one;(E)-but-2-enedioic acid
CAS No.: 251572-86-8
Reference Standards
VCID: VC0049939
Molecular Formula: C9H18N2OS • 1/2C4H4O4
Molecular Weight: 318.39 g/mol
| CAS No. | 251572-86-8 |
|---|---|
| Product Name | (2S,3S)-2-Amino-3-methyl-1-(1,3-thiazolidin-3-yl)pentan-1-one;(E)-but-2-enedioic acid |
| Molecular Formula | C9H18N2OS • 1/2C4H4O4 |
| Molecular Weight | 318.39 g/mol |
| IUPAC Name | (2S,3S)-2-amino-3-methyl-1-(1,3-thiazolidin-3-yl)pentan-1-one;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C9H18N2OS.C4H4O4/c1-3-7(2)8(10)9(12)11-4-5-13-6-11;5-3(6)1-2-4(7)8/h7-8H,3-6,10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t7-,8-;/m0./s1 |
| Standard InChIKey | ZSOPWZQRZHWYFY-NUXPJIRBSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)N1CCSC1)N.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCC(C)C(C(=O)N1CCSC1)N.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCC(C)C(C(=O)N1CCSC1)N.C(=CC(=O)O)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | (2S,3S)-2-amino-3-methyl-1-(3-thiazolidinyl)-1-Pentanone (2E)-2-butenedioate (2:1) |
| PubChem Compound | 6918464 |
| Last Modified | Nov 11 2021 |
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